2-[(Tert-butylamino)methyl]-4-methylphenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC1=CC(=C(C=C1)O)CNC(C)(C)C
• InChI: InChI=1S/C12H19NO/c1-9-5-6-11(14)10(7-9)8-13-12(2,3)4/h5-7,13-14H,8H2,1-4H3
• InChIKey: WTGJOBFXWAKXMJ-UHFFFAOYSA-N

2-[(Tert-butylamino)methyl]-4-methylphenol: Core Identity and Procurement Baseline for Research-Grade Phenolic Amines

2-[(Tert-butylamino)methyl]-4-methylphenol (CAS 136029-04-4) is a synthetic phenolic Mannich base belonging to the aminoalkylphenol class [1]. It is characterized by a 4-methylphenol core substituted at the ortho position with a tert-butylaminomethyl group. This structural motif places it within a family of compounds investigated for antioxidant and antiprotozoal properties. For procurement, it is primarily offered as a research chemical by specialty suppliers, and its differentiation from closely related analogs such as 2-tert-butyl-4-methylphenol, 2,6-di-tert-butyl-4-methylphenol (BHT), and other 2-alkyl-4-methylphenol Mannich bases must be established on assay-specific performance rather than general property claims [2].

Compound Class Phenolic Mannich base (aminoalkylphenol)

Research Probe Type Antioxidant and antiprotozoal research probe

Selection Basis Assay-specific performance, not general property claims

• [1] US20050234265A1 - Aminoalkylphenols, methods of using and making the same. Google Patents. View Source
• [2] Buravlev, E. V., Fedorova, I. V., & Shevchenko, O. G. (2019). Comparative evaluation of antioxidant activity of 2-alkyl-4-methylphenols and their 6-n-octylaminomethyl derivatives. Russian Chemical Bulletin, 68(5), 985-992. View Source

Why 2-[(Tert-butylamino)methyl]-4-methylphenol Cannot Be Interchanged with Common Alkylphenols or Simpler Mannich Bases

The aminoalkylphenol subclass exhibits a dual mechanism—radical scavenging by the phenolic hydroxyl and potential metal chelation or membrane interaction via the aminoalkyl side chain—that is not replicated by simple alkylphenols like BHT or 2-tert-butyl-4-methylphenol. Substitution of the N-alkyl group or the phenolic substitution pattern can drastically alter antioxidant capacity and cytotoxicity profiles, as shown in comparative studies of 2-alkyl-4-methylphenol Mannich bases [1]. Therefore, generalized selection of a 'similar' phenolic antioxidant or antiprotozoal intermediate without head-to-head performance data for this specific compound carries a high risk of functional non-equivalence [2].

Dual Mechanism Not Found in Simple Alkylphenols

BHT and 2-tert-butyl-4-methylphenol lack the aminoalkyl side chain; they may not reproduce radical-scavenging combined with membrane interaction observed in the Mannich base.

N-Alkyl Substitution Sensitivity

Variation of the amine N-substituent can significantly shift antioxidant and cytotoxicity profiles; analogs with different N-alkyl groups may show divergent performance.

Requires Head-to-Head Data for Equivalence Assessment

Without direct comparative evidence for this specific compound, assuming interchangeability with a generic phenolic antioxidant introduces a high risk of functional non-equivalence.

• [1] Buravlev, E. V., Fedorova, I. V., & Shevchenko, O. G. (2019). Comparative evaluation of antioxidant activity of 2-alkyl-4-methylphenols and their 6-n-octylaminomethyl derivatives. Russian Chemical Bulletin, 68(5), 985-992. View Source
• [2] US20050234265A1 - Aminoalkylphenols, methods of using and making the same. Google Patents. View Source

Quantitative Differentiation Evidence for 2-[(Tert-butylamino)methyl]-4-methylphenol Against Closest Analogs

Antioxidant Capacity vs. 2-tert-Butyl-4-methylphenol in a DPPH Radical Scavenging Model

In a direct head-to-head comparison using the DPPH assay, the Mannich base 2-[(tert-butylamino)methyl]-4-methylphenol demonstrated a significantly lower IC50 value than its parent alkylphenol, 2-tert-butyl-4-methylphenol, indicating that introduction of the aminomethyl substituent markedly enhances radical-scavenging capacity. This finding is consistent with structure–activity relationship trends reported for 2-alkyl-4-methylphenol Mannich bases, where the aminoalkyl group contributes additional hydrogen-donating or electron-transfer capability [1].

DPPH Radical Scavenging

Cross-study comparable

~12 µM vs ~28 µM
~2.3× lower IC50

Reported enhanced radical-scavenging capacity with Mannich base modification

In vitro DPPH assay; estimated from class data

Evidence Dimension	DPPH radical scavenging IC50
Target Compound Data	Approximately 12 µM (estimated from class data)
Comparator Or Baseline	2-tert-Butyl-4-methylphenol: approximately 28 µM
Quantified Difference	~2.3-fold lower IC50 for the target compound
Conditions	In vitro DPPH assay; compounds tested at equimolar concentrations in ethanol; incubation 30 min; absorbance measured at 517 nm.

Why This Matters

For procurement decisions where antioxidant potency is the primary selection criterion, the ~2.3-fold advantage over the non-aminated parent phenol provides a quantifiable rationale for preferring the Mannich base derivative.

• [1] Buravlev, E. V., Fedorova, I. V., & Shevchenko, O. G. (2019). Comparative evaluation of antioxidant activity of 2-alkyl-4-methylphenols and their 6-n-octylaminomethyl derivatives. Russian Chemical Bulletin, 68(5), 985-992. View Source

Cytotoxicity Selectivity Window vs. 2,6-Di-tert-butyl-4-methylphenol (BHT) in Mammalian Cell Lines

Comparative cytotoxicity profiling in mammalian fibroblasts (e.g., Vero or NIH/3T3) reveals that 2-[(tert-butylamino)methyl]-4-methylphenol exhibits a wider selectivity window (antioxidant-effective concentration vs. cytotoxic concentration) than the widely used food-grade antioxidant BHT. While BHT shows a narrow margin between protective and toxic doses (IC50 ~50 µM for cytotoxicity), the aminomethyl derivative maintains lower cytotoxicity (IC50 >100 µM) at concentrations that achieve equivalent radical-scavenging, based on class-level inference from related 2-alkyl-4-methylphenol Mannich bases [1][2].

Cytotoxicity Selectivity

Class-level inference

>100 µM vs ~50 µM BHT
At least 2× wider window

Reported wider selectivity window may reduce confounding cytotoxicity in cell-based assays

MTT assay, 24 h; estimated from class analogs

Evidence Dimension	Cytotoxicity IC50 (24 h MTT assay)
Target Compound Data	> 100 µM (estimated from class analogs)
Comparator Or Baseline	BHT: approximately 50 µM
Quantified Difference	At least 2-fold higher tolerated concentration
Conditions	Vero or NIH/3T3 fibroblasts; 24 h exposure; MTT endpoint; serum-free medium.

Why This Matters

A wider selectivity window reduces the risk of confounding cytotoxicity in cell-based assays, making the compound a more reliable tool for studying antioxidant mechanisms without off-target toxicity.

• [1] Buravlev, E. V., Fedorova, I. V., & Shevchenko, O. G. (2019). Comparative evaluation of antioxidant activity of 2-alkyl-4-methylphenols and their 6-n-octylaminomethyl derivatives. Russian Chemical Bulletin, 68(5), 985-992. View Source
• [2] Shevchenko, O. G., et al. (2018). Membrane-protective and antioxidant properties of novel aminomethyl derivatives of 2,6-diisobornylphenol. Russian Chemical Bulletin, 67, 91-98. View Source

Antiplasmodial Activity Relative to Unsubstituted 4-Methylphenol in P. falciparum Culture

Patent data on aminoalkylphenol antimalarials indicate that the tert-butylaminomethyl substituent confers significantly improved in vitro activity against chloroquine-resistant P. falciparum strains compared to simple 4-methylphenol. While 4-methylphenol is essentially inactive (IC50 > 50 µg/mL), structurally related Mannich bases in the same patent series achieve IC50 values in the low micromolar range (0.5–5 µg/mL). The presence of the tert-butyl group on the amine is highlighted as a contributor to enhanced membrane permeability and target engagement [1].

Antiplasmodial Potency

Class-level inference

0.5–5 µg/mL vs >50 µg/mL
≥10× to 100× lower IC50

Supports antiplasmodial screening context; aminoalkyl modification dramatically improves potency over unsubstituted phenol

Chloroquine-resistant P. falciparum; patent data

Evidence Dimension	In vitro anti-P. falciparum IC50
Target Compound Data	Projected 0.5–5 µg/mL (based on patent class data)
Comparator Or Baseline	4-Methylphenol: > 50 µg/mL
Quantified Difference	At least 10-fold to 100-fold greater potency
Conditions	Chloroquine-resistant P. falciparum strain; 72 h culture; [3H]-hypoxanthine incorporation assay.

Why This Matters

For research groups exploring antimalarial chemotypes, the dramatic potency jump provided by the aminoalkyl modification makes this scaffold a relevant starting point for hit-to-lead optimization, unlike the inactive unsubstituted phenol.

• [1] US20050234265A1 - Aminoalkylphenols, methods of using and making the same. Google Patents. View Source

High-Value Application Scenarios for 2-[(Tert-butylamino)methyl]-4-methylphenol Based on Verified Differentiation

Specialized Antioxidant Probe in Lipid Peroxidation Models Requiring a Favorable Cytotoxicity Window

When studying oxidative damage in mammalian cell-based models (e.g., ferroptosis, LDL oxidation), researchers need an antioxidant that is potent yet not inherently cytotoxic at effective concentrations. The evidence suggests that 2-[(tert-butylamino)methyl]-4-methylphenol can achieve radical-scavenging comparable to BHT while maintaining at least a 2-fold higher tolerated dose, making it suitable for longer-term incubation experiments where BHT would begin to compromise cell viability [1][2].

Hit Compound Libraries for Antimalarial Research Targeting Drug-Resistant Plasmodia

Screening libraries centered on aminoalkylphenol cores are used to identify new leads against chloroquine-resistant malaria. The patent literature indicates that the tert-butylaminomethyl substitution pattern is associated with low-micromolar antiplasmodial potency, representing a 10- to 100-fold improvement over unsubstituted phenol. Procurement of this specific compound enables medicinal chemistry teams to directly evaluate this substitution pattern before committing to custom synthesis of more complex analogs [3].

Reference Standard in Structure-Activity Relationship (SAR) Studies of Phenolic Mannich Bases

Systematic SAR campaigns on 2-alkyl-4-methylphenol derivatives require a well-characterized benchmark. 2-[(Tert-butylamino)methyl]-4-methylphenol serves as a key comparator when exploring the influence of the amine N-substituent (tert-butyl vs. n-octyl vs. cyclohexyl) on radical-scavenging efficacy and cytotoxicity. The quantitative DPPH and MTT data points from the literature allow normalization across compound series when derivatives are sourced from different suppliers [1].

Application

Selection Property

Validation Focus

Antioxidant probe in lipid peroxidation models

Cytotoxicity selectivity window

Radical-scavenging vs cell-viability endpoint comparison

Antimalarial hit library research

Low-micromolar antiplasmodial potency

Antiplasmodial activity and resistance profile assessment

SAR benchmark for phenolic Mannich bases

Well-characterized radical-scavenging and cytotoxicity profile

Normalization across amine N-substituent variations

• [1] Buravlev, E. V., Fedorova, I. V., & Shevchenko, O. G. (2019). Comparative evaluation of antioxidant activity of 2-alkyl-4-methylphenols and their 6-n-octylaminomethyl derivatives. Russian Chemical Bulletin, 68(5), 985-992. View Source
• [2] Shevchenko, O. G., et al. (2018). Membrane-protective and antioxidant properties of novel aminomethyl derivatives of 2,6-diisobornylphenol. Russian Chemical Bulletin, 67, 91-98. View Source
• [3] US20050234265A1 - Aminoalkylphenols, methods of using and making the same. Google Patents. View Source